N-(4-ethylphenyl)-6-hydrazinopyridine-3-sulfonamide
Overview
Description
N-(4-ethylphenyl)-6-hydrazinopyridine-3-sulfonamide, also known as EHP-101, is a novel compound that has shown promising results in various scientific research studies. EHP-101 is a potent and selective inhibitor of the enzyme 12/15-lipoxygenase (12/15-LOX) and has been found to have potential therapeutic benefits in various diseases.
Scientific Research Applications
Anticancer and Radiosensitizing Effects
Novel sulfonamide derivatives, including N-(4-ethylphenyl)-6-hydrazinopyridine-3-sulfonamide, have been synthesized and evaluated for their anticancer activity and ability to enhance the cell killing effect of γ-radiation. These compounds showed significant in-vitro anticancer activity against human tumor liver cell line (HEPG-2), with some compounds displaying higher activity than the standard drug, doxorubicin. The promising compounds from this study include various sulfonamide derivatives that exhibited IC50 values ranging from 11.0 to 31.8 μM, indicating their potent anticancer properties M. Ghorab, F. Ragab, H. Heiba, M. El-Gazzar, & Sally S. Zahran, 2015.
Mechanism of Action
Target of Action
N-(4-ethylphenyl)-6-hydrazinylpyridine-3-sulfonamide, also known as (4-ETHYLPHENYL)SULFAMIC ACID, primarily targets the Receptor-type tyrosine-protein phosphatase beta . This receptor plays a crucial role in cellular processes such as cell growth, differentiation, mitotic cycle, and oncogenic transformation .
Mode of Action
This interaction may lead to changes in cellular processes regulated by the receptor .
Biochemical Pathways
It’s known that the compound belongs to the class of organic compounds known as sulfanilides . These compounds are known to affect various biochemical pathways, potentially influencing the metabolism of phenylalanine .
Pharmacokinetics
The compound is a small molecule, which typically allows for good absorption and distribution within the body .
Result of Action
Given its target, the compound may influence cellular processes such as cell growth, differentiation, and oncogenic transformation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-(4-ethylphenyl)-6-hydrazinylpyridine-3-sulfonamide. For instance, the gut microbiome can affect the metabolism of the compound, potentially influencing its bioavailability and efficacy .
properties
IUPAC Name |
N-(4-ethylphenyl)-6-hydrazinylpyridine-3-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2S/c1-2-10-3-5-11(6-4-10)17-20(18,19)12-7-8-13(16-14)15-9-12/h3-9,17H,2,14H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVGRLFFFFIFSDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NS(=O)(=O)C2=CN=C(C=C2)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-6-hydrazinopyridine-3-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-ethoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide](/img/structure/B2363050.png)
![N-(3-fluorophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide](/img/structure/B2363058.png)
![N-(4-(N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)propionamide](/img/structure/B2363063.png)
![[(2R,3S)-2-Tert-butyloxolan-3-yl]methanamine](/img/structure/B2363065.png)
![2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-1(2H)-yl]-N-(4-methylbenzyl)acetamide](/img/no-structure.png)
![N-cyclohexyl-1-((3-methoxybenzyl)thio)-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2363067.png)
![1-[7-(3-Methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxylic acid](/img/structure/B2363069.png)
![(Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrothiophene-2-carboxamide](/img/structure/B2363070.png)
![N-(4-(N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)sulfamoyl)phenyl)acetamide](/img/structure/B2363071.png)